Bacteriological Dyes
  • 1,3-Di-(2-pyrenyl)propane
    1,3-Di-(2-pyrenyl)propane
    • Cat. No.:
    • B043712
    • CAS No.:
    • 97325-55-8
    • Molecular Formula:
    • C35H24
    • Molecular Weight:
    • 444.6 g/mol
    Description
    1,3-Di-(2-pyrenyl)propane, also known as 1,3-Di-(2-pyrenyl)propane, is a useful research compound. Its molecular formula is C35H24 and its molecular weight is 444.6 g/mol. The purity is usually 95%.
    The exa...
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  • Benzenepentacarboxylic Acid
    Benzenepentacarboxylic Acid
    • Cat. No.:
    • B072655
    • CAS No.:
    • 1585-40-6
    • Molecular Formula:
    • C11H6O10
    • Molecular Weight:
    • 298.16 g/mol
    Description
    RN given refers to parent cpd
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  • Acridine Orange Base
    Acridine Orange Base
    • Cat. No.:
    • B158528
    • CAS No.:
    • 494-38-2
    • Molecular Formula:
    • C17H19N3
    • Molecular Weight:
    • 265.35 g/mol
    Description
    Acridine orange free base is a member of the class of aminoacridines that is acridine carrying two dimethylamino substituents at positions 3 and 6. The hydrochloride salt is the fluorescent dye 'acridine orange'...
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  • Crystal Violet
    Crystal Violet
    • Cat. No.:
    • B1676480
    • CAS No.:
    • 548-62-9
    • Molecular Formula:
    • C25H30N3.Cl
      C25H30ClN3
    • Molecular Weight:
    • 408.0 g/mol
    Description

    Crystal violet is commonly used for:

    Marking the skin for surgery preparation and allergy testing; 

    Treating Candida albicans and related fungal infections, such as thrush, yeast infections, and various types of tinea (ringworm, athlete's foot, jock itch); 

    Treating impetigo.">

    What is Crystal Violet?

    Crystal violet (gentian violet) is also known as methyl Violet 10B or Hexamethyl Pararosaniline Chide. It's a triarylmethane-based dye that's used in Gram's method for classify...

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  • Thiazolyl Blue
    Thiazolyl Blue
    • Cat. No.:
    • B1676488
    • CAS No.:
    • 298-93-1
    • Molecular Formula:
    • C18H16N5S.Br
      C18H16BrN5S
    • Molecular Weight:
    • 414.3 g/mol
    Description
    3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide is the bromide salt of 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium. It has a role as a dye and a colorimetric reagent. It contains a 3-(4,5-d...
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  • Pyronine
    Pyronine
    • Cat. No.:
    • B1678543
    • CAS No.:
    • 92-32-0
    • Molecular Formula:
    • C17H19N2O.Cl
      C17H19ClN2O
    • Molecular Weight:
    • 302.8 g/mol
    Description
    Pyronin Y is an organic chloride salt having 6-(dimethylamino)-N,N-dimethyl-3H-xanthen-3-iminium as the cation. Used with methyl green to selectively demonstrate RNA (red) in contrast to DNA (green) with the Unn...
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  • Pyronine B
    Pyronine B
    • Cat. No.:
    • B1678544
    • CAS No.:
    • 2150-48-3
    • Molecular Formula:
    • C21H27N2O.Cl
      C21H27ClN2O
    • Molecular Weight:
    • 358.9 g/mol
    Description
    Pyronin B is an organic chloride salt having 6-(diethylamino)-N,N-diethyl-3H-xanthen-3-iminium as the cation. Depending on the mode of manufacture, pyronin B also exists in the form of an FeCl3 complex. It has a...
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  • Giemsa Stain
    Giemsa Stain
    • Cat. No.:
    • B3415996
    • CAS No.:
    • 8050-34-8
    • Molecular Formula:
    • C14H14ClN3S
    • Molecular Weight:
    • 291.8 g/mol
    Description
    Azure A is an organic chloride salt having 3-amino-7-(dimethylamino)phenothiazin-5-ium as the counterion. It is used in making azure eosin stains for blood smear staining. It has a role as a histological dye and...
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  • Reactive Blue 19
    Reactive Blue 19
    • Cat. No.:
    • B7804100
    • CAS No.:
    • 122392-55-6
    • Molecular Formula:
    • C22H16N2Na2O11S3
    • Molecular Weight:
    • 626.5 g/mol
    Description
    Reactive blue 19 is a fine blue-black powder. (NTP, 1992)
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  • sBADA
    sBADA
    • Cat. No.:
    • B12377283
    • CAS No.:
    • Molecular Formula:
    • C17H21BF2N4O6S
    • Molecular Weight:
    • 458.2 g/mol
    Description
    SBADA is a useful research compound. Its molecular formula is C17H21BF2N4O6S and its molecular weight is 458.2 g/mol. The purity is usually 95%.
    BenchChem offers high-quality sBADA suitable for many researc...
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